methyl (1S,2R,4R,7E,9R,10R,11S)-9-acetyloxy-10-[(2S,3S)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate

• Molecular Formula: C23H28O10
• Molecular Weight: 464.5 g/mol
• IUPAC Name: methyl (1S,2R,4R,7E,9R,10R,11S)-9-acetyloxy-10-[(2S,3S)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate
• InChI: InChI=1S/C23H28O10/c1-10-14-16(31-21(27)23(5)11(2)32-23)15(29-12(3)24)13(20(26)28-6)8-7-9-22(4)18(33-22)17(14)30-19(10)25/h8,11,14-18H,1,7,9H2,2-6H3/b13-8+/t11-,14-,15+,16+,17-,18+,22+,23-/m0/s1
• InChI Key: VCBNPTWPJQLHQN-RBYMISQXSA-N
• Isomeric SMILES: C[C@H]1[C@@](O1)(C)C(=O)O[C@@H]2[C@H]3[C@@H]([C@@H]4[C@](O4)(CC/C=C(\[C@H]2OC(=O)C)/C(=O)OC)C)OC(=O)C3=C
• Canonical SMILES: CC1C(O1)(C)C(=O)OC2C3C(C4C(O4)(CCC=C(C2OC(=O)C)C(=O)OC)C)OC(=O)C3=C

Description

Enhydrin is a sesquiterpene lactone.
methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-10-[(2R,3R)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate is a natural product found in Smallanthus sonchifolius, Enydra fluctuans, and Melampodium longipilum with data available.